3-(1,1-dioxido-2H-1,2,4-benzothiadiazin-3-yl)-N-[(5-methyl-2-furyl)methyl]propanamide

• IUPAC Name: 3-(1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)-N-[(5-methylfuran-2-yl)methyl]propanamide
• InChI: InChI=1S/C16H17N3O4S/c1-11-6-7-12(23-11)10-17-16(20)9-8-15-18-13-4-2-3-5-14(13)24(21,22)19-15/h2-7H,8-10H2,1H3,(H,17,20)(H,18,19)
• InChI Key: HVHFNHHXELJQTB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)CNC(=O)CCC2=NS(=O)(=O)C3=CC=CC=C3N2
• Molecular Formula: C16H17N3O4S
• Molecular Weight: 347.4 g/mol

Description

The compound “3-(1,1-dioxido-2H-1,2,4-benzothiadiazin-3-yl)-N-[(5-methyl-2-furyl)methyl]propanamide” is a complex organic molecule. It contains a 1,2,4-benzothiadiazine ring, which is a type of heterocyclic compound. This ring is substituted with a propanamide group and a furan ring, which is another type of heterocyclic compound.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The 1,2,4-benzothiadiazine ring and the furan ring would contribute to the rigidity of the molecule, while the propanamide group could potentially participate in hydrogen bonding.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the 1,2,4-benzothiadiazine and furan rings, as well as the propanamide group. The sulfur and nitrogen atoms in the 1,2,4-benzothiadiazine ring, the oxygen atom in the furan ring, and the amide group could all potentially act as sites of reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of multiple rings would likely make the compound relatively rigid and potentially planar. The propanamide group could participate in hydrogen bonding, which could influence the compound’s solubility in different solvents.

Safety and Hazards

Without specific information, it’s difficult to provide a detailed safety and hazard analysis for this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve investigating its synthesis, its physical and chemical properties, and any potential biological activity. It could also be interesting to investigate the influence of the different functional groups on the compound’s properties and activity.